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Compound of Interest

Compound Name: 4-(Aminomethyl)heptane

Cat. No.: B15310547 Get Quote

Technical Guide: 4-(Aminomethyl)heptane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 4-
(Aminomethyl)heptane. Due to the specificity of this molecule, publicly available experimental

data, including detailed protocols and associated signaling pathways, is limited. This document

summarizes the core chemical information derived from its structure.

Core Molecular Data
The fundamental quantitative data for 4-(Aminomethyl)heptane is presented below. This

information is derived from standard chemical principles, as direct experimental values for this

specific compound are not readily available in public databases.

Property Value

Molecular Formula C₈H₁₉N

Molecular Weight 129.24 g/mol

IUPAC Name 1-(Heptan-4-yl)methanamine

Chemical Structure
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The structural arrangement of 4-(Aminomethyl)heptane, consisting of a heptane backbone

with an aminomethyl group attached at the fourth carbon position, is a key determinant of its

chemical behavior.

Caption: Chemical structure of 4-(Aminomethyl)heptane.

Experimental Protocols and Biological Activity
A comprehensive search of scientific literature and chemical databases did not yield specific

experimental protocols for the synthesis or analysis of 4-(Aminomethyl)heptane. Similarly,

there is no published information regarding its biological activity or associated signaling

pathways. For researchers interested in this molecule, novel experimental design and

execution would be required.

Disclaimer: The information provided in this document is based on theoretical calculations and

structural analysis. The absence of published experimental data necessitates independent

verification for any research or development applications.

To cite this document: BenchChem. [4-(Aminomethyl)heptane molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15310547#4-aminomethyl-heptane-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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